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Introduction
GSK5750 is a potent and specific inhibitor of the ribonuclease H (RNase H) activity of HIV-1

reverse transcriptase (RT).[1] The RNase H function of RT is essential for the replication of the

HIV-1 virus, as it is responsible for degrading the viral RNA genome from the RNA:DNA hybrid

intermediate during reverse transcription.[2][3] Inhibition of this enzymatic activity presents a

promising therapeutic strategy for the treatment of HIV-1 infection. These application notes

provide a detailed protocol for an in vivo target engagement and efficacy study of GSK5750 in

a humanized mouse model of HIV-1 infection.

Signaling Pathway: HIV-1 Reverse Transcription
The process of reverse transcription is a critical stage in the HIV-1 replication cycle where the

viral RNA is converted into DNA, which is subsequently integrated into the host cell's genome.

This process is catalyzed by the viral enzyme reverse transcriptase (RT), which possesses

both DNA polymerase and RNase H activity. GSK5750 specifically targets the RNase H

function, thereby disrupting the degradation of the viral RNA template and halting the

replication process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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